![molecular formula C21H20FN3O2 B2591641 1-(4-fluorophenyl)-N-(2-methoxyphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide CAS No. 900001-54-9](/img/structure/B2591641.png)
1-(4-fluorophenyl)-N-(2-methoxyphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
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Description
The compound “1-(4-fluorophenyl)-N-(2-methoxyphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide” is a complex organic molecule that contains several functional groups and rings, including a pyrrolopyrazine ring, a fluorophenyl group, and a methoxyphenyl group . Pyrrolopyrazine is a biologically active scaffold known to possess diverse activities .
Scientific Research Applications
Synthesis and Characterization
Compounds structurally related to "1-(4-fluorophenyl)-N-(2-methoxyphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide" have been extensively synthesized and characterized to explore their potential applications. For example, the synthesis and characterization of some new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives have been conducted to evaluate their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells (Hassan, Hafez, & Osman, 2014). Similarly, another study focused on the versatile 2-fluoroacrylic building blocks for synthesizing fluorinated heterocyclic compounds, highlighting the chemical diversity and potential for generating novel compounds (Shi, Wang, & Schlosser, 1996).
Antimicrobial and Antitubercular Activities
A novel series of pyrrolo[3,2-b]pyridine-3-carboxamide linked 2-methoxypyridine derivatives were designed, synthesized, and screened for their antitubercular and antibacterial activities. Among these, certain derivatives showed potent activity, emphasizing the relevance of such compounds in developing new antimicrobial agents (Bodige et al., 2019).
Cytotoxic and Antiproliferative Activities
The synthesis and in vitro cytotoxic activity of novel pyrazolo[1,5-a]pyrimidines and related Schiff bases against human cancer cell lines, including colon, lung, breast, and liver cancers, have been explored. These studies provide insights into the therapeutic potential of such compounds in oncology (Hassan, Hafez, Osman, & Ali, 2015).
Molecular Docking and Computational Studies
Research has also been extended to molecular docking and computational studies to understand the interaction mechanisms of these compounds with biological targets. For instance, novel heterocycles have been synthesized and evaluated for their antimicrobial and antiproliferative activities, supported by molecular docking studies to elucidate their mechanism of action (Fahim, Tolan, Awad, & Ismael, 2021).
Properties
IUPAC Name |
1-(4-fluorophenyl)-N-(2-methoxyphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20FN3O2/c1-27-19-7-3-2-5-17(19)23-21(26)25-14-13-24-12-4-6-18(24)20(25)15-8-10-16(22)11-9-15/h2-12,20H,13-14H2,1H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CIQRVUIBUQWEIK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)N2CCN3C=CC=C3C2C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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